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Cat. No.: B084226

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrabutylphosphonium hydroxide (TBPH), a quaternary phosphonium salt with the CAS
number 14518-69-5, is a versatile and powerful reagent in modern organic synthesis and
various industrial applications. This technical guide provides a comprehensive overview of its
core properties, applications, and handling procedures. Particular emphasis is placed on its
role as a phase-transfer catalyst, a strong organic base, and its utility in the synthesis of
polymers and active pharmaceutical ingredients (APIs). Detailed experimental protocols for
representative reactions and visualizations of key mechanisms are included to facilitate its
practical application in research and development.

Physicochemical and Safety Data

Tetrabutylphosphonium hydroxide is typically supplied as a 40% aqueous solution. It is a
colorless to pale yellow liquid with a high affinity for polar solvents.[1] The key physicochemical
and safety data are summarized in the tables below.

Table 1: Physicochemical Properties of
Tetrabutylphosphonium Hydroxide
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Property

Value

CAS Number

14518-69-5[1][2]

Molecular Formula

C16H370P[1]

Molecular Weight 276.44 g/mol [1]

Appearance Colorless to pale yellow liquid[1]
Density 0.989 g/mL at 25 °C

Melting Point 15 °C /59 °F[2]

Solubility Miscible with water[3]

Refractive Index

n20/D 1.412

Table 2: Safety and Hazard Information

Hazard Description
GHS Pictogram
Signal Word Danger

Hazard Statements

H314: Causes severe skin burns and eye

damage[4]

Precautionary Statements

P280: Wear protective gloves/protective
clothing/eye protection/face protection. P305 +
P351 + P338: IF IN EYES: Rinse cautiously with
water for several minutes. Remove contact
lenses, if present and easy to do. Continue
rinsing. P310: Immediately call a POISON
CENTER or doctor/physician.

Storage

Store in a well-ventilated place. Keep container
tightly closed.[4]

Core Applications in Research and Development
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Tetrabutylphosphonium hydroxide's unique combination of strong basicity and phase-
transfer capabilities makes it an invaluable tool in a wide range of chemical transformations.

Phase-Transfer Catalysis

As a phase-transfer catalyst (PTC), TBPH facilitates reactions between reactants located in
immiscible phases (e.g., an agueous phase and an organic phase). The lipophilic
tetrabutylphosphonium cation pairs with the reactive anion (in this case, hydroxide or another
anion generated in situ) and transports it into the organic phase where the reaction with the
organic substrate occurs. This mechanism overcomes the insolubility barrier, leading to faster
reaction rates, milder reaction conditions, and often improved yields and selectivities.

Common applications of TBPH as a phase-transfer catalyst include:

o O-Alkylation of Phenols and Alcohols: A classic example where the hydroxide ion acts as a
base to deprotonate the phenol in the aqueous phase, and the resulting phenoxide ion is
transferred to the organic phase for alkylation.

o C-Alkylation: Facilitating the alkylation of active methylene compounds.
» Nucleophilic Substitution Reactions: Promoting reactions involving various nucleophiles.

o Polymerization Reactions: Catalyzing the ring-opening polymerization of organosiloxanes.[5]

Strong Organic Base

The hydroxide ion associated with the tetrabutylphosphonium cation makes TBPH a strong
base in both aqueous and organic media. This property is exploited in various base-catalyzed
reactions, including:

o Deprotonation Reactions: Its ability to deprotonate a wide range of acidic protons is
fundamental to many synthetic transformations.

» Elimination Reactions: Promoting the formation of alkenes from alkyl halides.

e Condensation Reactions: Catalyzing aldol and similar condensation reactions.

Role in Drug Development and API Synthesis
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In the pharmaceutical industry, TBPH is utilized in the synthesis of complex organic molecules
and active pharmaceutical ingredients. Its ability to promote reactions under mild conditions is
particularly advantageous when dealing with sensitive functional groups often present in drug
candidates. It is also used in the preparation of ionic liquids from poorly water-soluble acidic
APIs, potentially improving their physicochemical properties.

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for
specific substrates and scales.

General Protocol for Phase-Transfer Catalyzed O-
Alkylation of a Phenol

This protocol describes a typical procedure for the etherification of a phenol using an alkyl
halide under phase-transfer conditions with Tetrabutylphosphonium hydroxide.

Materials:

Phenol derivative

o Alkyl halide

o Tetrabutylphosphonium hydroxide (40% in water)

» Toluene (or another suitable water-immiscible organic solvent)

e Deionized water

e Sodium hydroxide (optional, for generating the phenoxide)

o Saturated sodium chloride solution (brine)

e Anhydrous magnesium sulfate or sodium sulfate

» Round-bottom flask equipped with a magnetic stirrer and reflux condenser

o Separatory funnel
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Rotary evaporator

Procedure:

Reaction Setup: To a round-bottom flask, add the phenol derivative (1.0 eq), toluene
(sufficient to dissolve the phenol), and the alkyl halide (1.1 - 1.5 eq).

Aqueous Phase Preparation: In a separate beaker, prepare an aqueous solution of sodium
hydroxide (if used) or simply use deionized water.

Catalyst Addition: Add the Tetrabutylphosphonium hydroxide solution (typically 1-10
mol%) to the reaction flask.

Reaction: Vigorously stir the biphasic mixture and heat to the desired temperature (e.g., 50-
100 °C). The reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the
mixture to a separatory funnel and add deionized water.

Extraction: Separate the organic layer. Wash the organic layer sequentially with deionized
water and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the
crude product.

Purification: The crude product can be further purified by column chromatography, distillation,
or recrystallization as needed.

Protocol for the Polymerization of
Octamethyicyclotetrasiloxane (Da4)

This protocol is adapted from a patented procedure for the synthesis of organopolysiloxane

gum.

Materials:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b084226?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Octamethylcyclotetrasiloxane (Da4)

o Tetrabutylphosphonium hydroxide (as a siloxanolate complex or aqueous solution)
e Reactor equipped with a mechanical stirrer and vacuum line

Procedure:

e Charging the Reactor: Charge the reactor with octamethylcyclotetrasiloxane.

e Heating and Degassing: Heat the D4 to approximately 110 °C under a reduced pressure
(e.g., 200 mmHg) to remove any residual water.

o Catalyst Addition: Add a catalytic amount of the Tetrabutylphosphonium hydroxide
preparation (e.g., 0.01% by weight).

e Polymerization: Maintain the reaction mixture at the elevated temperature and reduced
pressure. The polymerization will proceed, leading to an increase in viscosity.

o Catalyst Deactivation: After the desired molecular weight is achieved, the catalyst can be
deactivated by neutralization with a weak acid or by thermal decomposition at a higher
temperature (e.g., 150-180 °C).

» Stripping: Remove any low molecular weight volatile compounds by distillation under high
vacuum.

e Product Isolation: The resulting high molecular weight organopolysiloxane gum is then
cooled and collected.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the fundamental mechanism of phase-transfer catalysis and a
typical experimental workflow for a catalyzed reaction.
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Caption: Mechanism of Phase-Transfer Catalysis.
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Caption: General Experimental Workflow.
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Conclusion

Tetrabutylphosphonium hydroxide is a powerful and versatile reagent with significant
applications in both academic research and industrial chemical synthesis. Its efficacy as a
phase-transfer catalyst and a strong organic base allows for the efficient execution of a wide
variety of organic transformations. For researchers and drug development professionals, a
thorough understanding of its properties, handling requirements, and reaction mechanisms is
crucial for its safe and effective implementation in the laboratory and beyond. The information
and protocols provided in this guide serve as a foundational resource for harnessing the full
potential of this remarkable compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Tetrabutylphosphonium hydroxide | 14518-69-5 [smolecule.com]

o 2. fishersci.co.uk [fishersci.co.uk]

e 3. TETRABUTYLPHOSPHONIUM HYDROXIDE CAS#: 14518-69-5 [m.chemicalbook.com]
e 4. assets.thermofisher.com [assets.thermofisher.com]

o 5. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to Tetrabutylphosphonium
Hydroxide (CAS: 14518-69-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084226#tetrabutylphosphonium-hydroxide-cas-
number-14518-69-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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